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Compound of Interest

Compound Name: 3-Butyn-1-OL

Cat. No.: B147353 Get Quote

Essential Safety and Handling Guide for 3-Butyn-1-
OL
This guide provides critical safety, handling, and disposal information for the use of 3-Butyn-1-
OL in a laboratory setting. Adherence to these procedures is essential for ensuring the safety

of all personnel.

Hazard Identification and Classification
3-Butyn-1-OL is a flammable and hazardous chemical that requires careful handling.[1] The

primary hazards associated with this compound are summarized below.
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Hazard Class GHS Classification Description

Flammable Liquid Flammable Liquid, Category 3
Flammable liquid and vapor.[1]

[2]

Skin Corrosion/Irritation Skin Irritation, Category 2 Causes skin irritation.[1]

Eye Damage/Irritation
Serious Eye Irritation,

Category 2A
Causes serious eye irritation.

Specific Target Organ Toxicity STOT SE, Category 3
May cause respiratory

irritation.

Acute Toxicity Not Classified
Harmful if swallowed or in

contact with skin.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Butyn-1-OL is provided in the

table below.

Property Value

Molecular Formula C₄H₆O

Molecular Weight 70.09 g/mol

Appearance Colorless liquid

Boiling Point 128.9 - 130 °C

Melting Point -63.6 °C

Flash Point 36 °C (96.8 °F) - closed cup

Density 0.926 g/mL at 25 °C

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3-Butyn-1-
OL to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment

Eye/Face Protection

Chemical safety goggles or eyeglasses as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166. Contact lenses should not be

worn.

Skin Protection

Neoprene or nitrile rubber gloves. Wear

appropriate protective clothing to prevent skin

exposure.

Respiratory Protection
A NIOSH-certified organic vapor respirator is

recommended if inhalation is possible.

Operational Plan for Safe Handling
A systematic approach to handling 3-Butyn-1-OL is crucial for maintaining a safe laboratory

environment.

1. Preparation and Engineering Controls:

Ensure adequate ventilation, such as working in a chemical fume hood, especially in

confined areas.

Keep the chemical away from heat, sparks, open flames, and hot surfaces.

Ground and bond containers and receiving equipment to prevent static discharge.

Use explosion-proof electrical, ventilating, and lighting equipment.

Have an emergency eyewash station and safety shower readily accessible.

2. Handling Procedures:

Avoid contact with skin and eyes.

Do not breathe mist, vapors, or spray.
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Use only non-sparking tools to prevent ignition.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep containers tightly closed when not in use.

Incompatible materials include acids, strong oxidizing agents, acid anhydrides, metals, and

copper.

Emergency and Disposal Procedures
First-Aid Measures:

After Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you

feel unwell, seek medical attention.

After Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of

water or shower. If skin irritation occurs, get medical advice.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. If eye irritation persists, seek medical attention.

After Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Spill Response Protocol: In the event of a spill, follow these steps to ensure a safe and

effective cleanup.

Immediately remove all sources of ignition from the area.

Evacuate all non-essential personnel.

Wear the appropriate personal protective equipment as outlined above.

Contain the spill using inert absorbent materials like sand, silica gel, or universal binders.
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Use non-sparking tools to collect the absorbed material and place it into a suitable, closed

container for disposal.

Do not allow the chemical to enter drains or the sanitary sewer system.

Spill Detected

Remove Ignition Sources

Evacuate Area

Don PPE

Contain Spill with
Inert Absorbent

Collect Waste with
Non-Sparking Tools

Place in Closed Container
for Disposal

Decontaminate Area
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Click to download full resolution via product page

Caption: Workflow for handling a 3-Butyn-1-OL spill.

Disposal Plan
All waste containing 3-Butyn-1-OL must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in an approved waste disposal

plant.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not empty into drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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